molecular formula C16H14N2O3 B8525441 2-[(Cyanomethyl)phenylamino]-5-methoxy-benzoic acid CAS No. 89224-77-1

2-[(Cyanomethyl)phenylamino]-5-methoxy-benzoic acid

Cat. No.: B8525441
CAS No.: 89224-77-1
M. Wt: 282.29 g/mol
InChI Key: YDQILENBFVCDPN-UHFFFAOYSA-N
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Description

2-[(Cyanomethyl)phenylamino]-5-methoxy-benzoic acid is a useful research compound. Its molecular formula is C16H14N2O3 and its molecular weight is 282.29 g/mol. The purity is usually 95%.
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Properties

CAS No.

89224-77-1

Molecular Formula

C16H14N2O3

Molecular Weight

282.29 g/mol

IUPAC Name

2-[N-(cyanomethyl)anilino]-5-methoxybenzoic acid

InChI

InChI=1S/C16H14N2O3/c1-21-13-7-8-15(14(11-13)16(19)20)18(10-9-17)12-5-3-2-4-6-12/h2-8,11H,10H2,1H3,(H,19,20)

InChI Key

YDQILENBFVCDPN-UHFFFAOYSA-N

Canonical SMILES

COC1=CC(=C(C=C1)N(CC#N)C2=CC=CC=C2)C(=O)O

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a solution of 268 g (4.1 mole) of potassium cyanide in 1.6 l of water was added 1021 g (4.0 mole) of 1,2-dihydro-6-methoxy-1-phenyl-4H-3,1-benzoxazine-4-one at a rate such that the reaction mixture temperature was 35°-40° C. The resulting solution was stirred and maintained at 35°-40° C. for two hours, and then added dropwise to a solution of 8.0 l of ice water and 800 ml of acetic acid. The resulting suspended solid was filtered and washed with water to yield 1084 g (96% yield) of the crude nitrile, mp 122°-130° C. This material was used for further synthesis without additional purification.
Quantity
268 g
Type
reactant
Reaction Step One
Quantity
1021 g
Type
reactant
Reaction Step One
Name
Quantity
1.6 L
Type
solvent
Reaction Step One
[Compound]
Name
ice water
Quantity
8 L
Type
reactant
Reaction Step Two
Quantity
800 mL
Type
reactant
Reaction Step Two
Yield
96%

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